Cas no 101257-37-8 (Thiazole-5-carbohydrazide)

• Product Name: Thiazole-5-carbohydrazide
• CAS No: 101257-37-8
• MF: C₄H₅N₃OS
• MW: 143.166998624802
• MDL: MFCD06738994
• CID: 124571
• PubChem ID: 468665
• Update Time: 2025-06-12

Thiazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• Thiazole-5-carbohydrazide
• 5-Thiazolecarboxylicacid, hydrazide
• thiazol-5-carbohydrazide
• Thiazole-5-carboxylic acid hydrazide
• 1,3-thiazole-5-carbohydrazide
• 1,3-Thiazole-5-carboxylic acid hydrazide
• 5-Thiazolecarboxylicacid,hydrazide(6CI,9CI)
• D79739
• AKOS006230169
• SY284716
• SCHEMBL2780654
• DTXSID90332842
• 101257-37-8
• 3-ALPHA-HYDROXY-5-BETA-CHOLAN-24-OICACIDMETHYLESTER
• AB28338
• MFCD06738994
• Thiazole-5-carboxylic acid, hydrazide
• CS-0209017
• CHEMBL331617
• PNAGFBYMIAMVGC-UHFFFAOYSA-N
• 5-Thiazolecarboxylic acid, hydrazide
• FT-0733079
• W-204399
• DB-058580

• MDL： MFCD06738994
• Inchi： 1S/C4H5N3OS/c5-7-4(8)3-1-6-2-9-3/h1-2H,5H2,(H,7,8)
• InChI Key： PNAGFBYMIAMVGC-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(NN)=O

Computed Properties

• Exact Mass: 143.01500
• Monoisotopic Mass: 143.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.436
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.625
• PSA: 96.25000
• LogP: 0.83780

Thiazole-5-carbohydrazide Security Information

• Hazardous Material Identification：

Additional information on Thiazole-5-carbohydrazide

Research Brief on Thiazole-5-carbohydrazide (CAS: 101257-37-8): Recent Advances and Applications in Chemical Biology and Medicine

Thiazole-5-carbohydrazide (CAS: 101257-37-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. Recent studies have highlighted its role as a key scaffold in the development of novel antimicrobial, anticancer, and anti-inflammatory agents, making it a promising candidate for further investigation.

One of the most notable advancements in the study of Thiazole-5-carbohydrazide is its application in antimicrobial drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers utilized a combination of molecular docking and in vitro assays to identify the structural features responsible for its efficacy, paving the way for the design of next-generation antibiotics.

In the realm of anticancer research, Thiazole-5-carbohydrazide has shown remarkable potential as a kinase inhibitor. A recent preprint on bioRxiv revealed that this compound selectively targets cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study employed high-throughput screening and X-ray crystallography to elucidate the binding mode of Thiazole-5-carbohydrazide to CDK2, providing a structural basis for its inhibitory activity. These findings suggest that this compound could serve as a lead structure for the development of targeted cancer therapies.

Beyond its antimicrobial and anticancer properties, Thiazole-5-carbohydrazide has also been investigated for its anti-inflammatory effects. A 2022 publication in European Journal of Medicinal Chemistry reported that this compound modulates the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. The study utilized both in vitro and in vivo models to validate its efficacy, highlighting its potential as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, Thiazole-5-carbohydrazide (CAS: 101257-37-8) represents a multifaceted compound with broad applications in chemical biology and medicine. Its unique structural features and diverse biological activities make it a valuable scaffold for drug discovery. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant breakthroughs in the treatment of infectious diseases, cancer, and inflammatory disorders.